Cas no 2171975-93-0 (8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione)

• Product Name: 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
• CAS No: 2171975-93-0
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 6508337
• PubChem ID: 165522493
• Update Time: 2025-08-04

8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
• 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
• EN300-1279911
• 2171975-93-0

• Inchi： 1S/C11H21NO3S/c1-3-10(4-2)7-12-11(15-8-10)5-6-16(13,14)9-11/h12H,3-9H2,1-2H3
• InChI Key： CGKWARCCQBSRAM-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)NCC(CC)(CC)CO2)(=O)=O

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8Ų

Additional information on 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione

Introduction to 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione (CAS No. 2171975-93-0)

8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione (CAS No. 2171975-93-0) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This spirocyclic compound features a complex heterocyclic framework, incorporating both oxygen and sulfur atoms into its core structure, which contributes to its distinctive chemical behavior and potential biological activities.

The molecular architecture of 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione is characterized by a spiro linkage between a six-membered oxygen-containing ring and a five-membered sulfur-containing ring. This arrangement creates a rigid framework that may influence the compound's interactions with biological targets. The presence of multiple heteroatoms also suggests the possibility of diverse electronic and steric effects, which can be exploited for designing novel pharmacophores.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for drug discovery. These molecules often exhibit enhanced metabolic stability and improved binding affinity compared to their acyclic counterparts. The specific combination of oxygen and sulfur in 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione makes it an intriguing candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Recent studies have highlighted the importance of heterocyclic compounds in developing therapeutic agents for these conditions. The spirocyclic core of 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione may serve as a privileged scaffold for designing molecules that can interact with specific enzymes or receptors involved in these pathways.

Moreover, the compound's structural features suggest that it could possess interesting photophysical properties, making it suitable for applications in photochemical research or as a precursor for developing photoactive materials. The spirocyclic system can influence the electronic transitions and emission characteristics of the molecule, which are critical parameters in fields such as organic electronics and photodynamic therapy.

The synthesis of 8,8-diethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione presents significant challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. The development of efficient synthetic routes would not only facilitate further mechanistic studies but also enable the exploration of derivatives with enhanced biological activity.

In conclusion, 8,8-diethyl 6 oxathia 10 azaspiro 4 5 decane 22 dione (CAS No. 2171975 93 0) represents a promising area of research in medicinal chemistry and materials science. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As synthetic techniques continue to evolve, it is anticipated that more insights will be gained into the applications of this fascinating compound.